10.1039/B103458H | Electron transfer reactions at gold nanoparticles

Electron transfer reactions at gold nanoparticles

Chemical Communications Pub Date: 2001-09-03 DOI: 10.1039/B103458H

Abstract

It is demonstrated that scanning electrochemical microscopy can be used to investigate the kinetics of electron transfer reactions catalysed by metal nanoparticles supported on an insulating substrate.

Share View Original Text

Recommended Literature

[1] Evaluating β-amino acids as enantioselective organocatalysts of the Hajos–Parrish–Eder–Sauer–Wiechert reaction† Stephen G. Davies,Angela J. Russell,Ruth L. Sheppard,Andrew D. Smith,James E. ThomsonOrg. Biomol. Chem., 2007,5, 3190-3200 10.1039/B711171A
[2] Practical synthesis of 4,4,4-trifluorocrotonaldehyde: a versatile precursor for the enantioselective formation of trifluoromethylated stereogenic centers via organocatalytic 1,4-additions† Kazutaka Shibatomi,Akira Narayama,Yoshiyuki Abe,Seiji IwasaChem. Commun., 2012,48, 7380-7382 10.1039/C2CC32757K
[3] Biophysics of α-synuclein induced membrane remodelling† Zheng Shi,Jonathan N. Sachs,Elizabeth Rhoades,Tobias BaumgartPhys. Chem. Chem. Phys., 2015,17, 15561-15568 10.1039/C4CP05883F
[4] Inhibitive effect of calcium on the primary nucleation of sodium carbonate in the evaporation process of the caustic liquor Shaotao Cao,Yifei Zhang,Yi ZhangCrystEngComm, 2014,16, 6219-6223 10.1039/C4CE00394B
[5] Remarkably improved electrochemical hydrogen storage by multi-walled carbon nanotubes decorated with nanoporous bimetallic Fe–Ag/TiO2 nanoparticles Raziyeh Akbarzadeh,Mehrorang Ghaedi,Syamak Nasiri Kokhdan,Daryoosh VashaeeDalton Trans., 2019,48, 898-907 10.1039/C8DT03897J
[6] Gas-liquid partition chromatography. A technique for the analysis of volatile materials Analyst, 1952,77, 915-932 10.1039/AN9527700915
[7] Front cover Dalton Trans., 2007, 4361-4361 10.1039/B714428H
[8] N7, O6 bridging 9-ethylguanine (9-EtGH) groups in dinuclear metal–metal bonded complexes with bond orders of one, two or four Chem. Commun., 1996, 1113-1114 10.1039/CC9960001113
[9] Probing the validity of the Derjaguin approximation for heterogeneous colloidal particles Samuel Rentsch,Ramon Pericet-Camara,Georg Papastavrou,Michal BorkovecPhys. Chem. Chem. Phys., 2006,8, 2531-2538 10.1039/B602145J
[10] Formation and spectroscopic characterization of the dioxygen adduct of a heme–Cu complex possessing a cross-linked tyrosine–histidine mimic: modeling the active site of cytochrome c oxidase† Jin-Gang Liu,Yoshinori Naruta,Fumito Tani,Takefumi Chishiro,Yoshimitsu TachiChem. Commun., 2004, 120-121 10.1039/B311538K

Journal Name：Chemical Communications

Research Products

Benzenesulfonic acid,5-chloro-2-(2-methoxyethoxy)-, sodium salt (1:1)

CAS no.: 142095-12-3
(CYS(ET)2,7)-ALPHA-CGRP (HUMAN)

CAS no.: 196413-73-7
Ethyl 2-methyl-1,3-benzothiazole-6-carboxylate

CAS no.: 103646-25-9
Carbamic acid,N-[(1S)-2-cyclohexyl-1-(hydroxymethyl)ethyl]-, phenylmethyl ester

CAS no.: 113828-85-6
(S)-(3-Chlorophenyl)oxirane

CAS no.: 115648-90-3
(1S)-2-amino-1-(4-methylphenyl)ethan-1-ol

CAS no.: 149403-05-4
2-tert-Butoxycarbonylamino-4,5-dimethoxy-benzoic Acid

CAS no.: 122744-78-9
Mercurate(2-),[[N,N'-1,2-ethanediylbis[N-[(carboxy-kO)methyl]glycinato-kN,kO]](4-)]-, hydrogen (1:2), (OC-6-21)-

CAS no.: 12558-92-8
1,3,4-Oxadiazole,2,5-bis(trifluoromethyl)-

CAS no.: 1868-48-0
Rubiflavin

CAS no.: 11016-71-0